Cas no 1622843-39-3 (4-(5-bromothiophen-2-yl)morpholine)

• Product Name: 4-(5-bromothiophen-2-yl)morpholine
• CAS No: 1622843-39-3
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 6486682
• PubChem ID: 130131996
• Update Time: 2025-10-05

4-(5-bromothiophen-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromothiophen-2-yl)morpholine
• 2-Bromo-5-(morpholino)thiophene
• Morpholine, 4-(5-bromo-2-thienyl)-

• Inchi： 1S/C8H10BrNOS/c9-7-1-2-8(12-7)10-3-5-11-6-4-10/h1-2H,3-6H2
• InChI Key： LUMMVCFRZDHMAJ-UHFFFAOYSA-N
• SMILES： N1(C2SC(Br)=CC=2)CCOCC1

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 344.1±42.0 °C(Predicted)
• pka: 3.95±0.20(Predicted)

Additional information on 4-(5-bromothiophen-2-yl)morpholine

4-(5-Bromothiophen-2-yl)Morpholine: A Comprehensive Overview

The compound 4-(5-bromothiophen-2-yl)morpholine, also known by its CAS number 1622843-39-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various scientific domains. The name itself highlights its key components: the morpholine ring system and the 5-bromothiophene substituent. Morpholine, a six-membered ring containing one oxygen atom and one nitrogen atom, is a versatile structure that has been widely explored in drug discovery and material science. The addition of the 5-bromothiophene group introduces new electronic and steric properties, making this compound a valuable subject for further research.

Recent studies have focused on the synthesis and characterization of 4-(5-bromothiophen-2-yl)morpholine. Researchers have developed efficient synthetic routes to prepare this compound, often utilizing coupling reactions or nucleophilic substitutions. These methods not only enhance the yield but also ensure high purity, which is crucial for subsequent applications. The compound's stability under various conditions has also been investigated, revealing its robustness in both thermal and chemical environments. This makes it a suitable candidate for use in demanding industrial processes.

In terms of physical properties, 4-(5-bromothiophen-2-yl)morpholine exhibits interesting behavior. Its solubility in common organic solvents has been measured, showing moderate solubility that facilitates its handling in laboratory settings. The compound's melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing essential data for its storage and transportation. Additionally, its spectroscopic properties, including UV-vis and NMR spectra, have been thoroughly analyzed, offering insights into its electronic structure and molecular interactions.

The application of 4-(5-bromothiophen-2-yl)morpholine spans across multiple fields. In materials science, it has been explored as a potential building block for advanced polymers and coatings due to its ability to form stable networks. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has demonstrated its effectiveness as an electron transport layer in OLED devices, showcasing its potential in next-generation display technologies.

In the pharmaceutical industry, 4-(5-bromothiophen-2-yl)morpholine has been investigated as a lead compound for drug development. Its morpholine backbone is known to exhibit bioavailability and pharmacokinetic properties that are favorable for drug candidates. The bromothiophene substituent introduces additional functionality, enabling interactions with various biological targets. Preclinical studies have highlighted its potential as an anti-inflammatory agent and a modulator of ion channels, opening avenues for therapeutic applications.

The environmental impact of 4-(5-bromothiophen-2-yl)morpholine has also been a topic of interest. Researchers have assessed its biodegradability under different conditions, revealing moderate rates that align with regulatory standards. Its toxicity profile has been evaluated using standardized assays, indicating low toxicity to aquatic organisms when used within recommended limits. These findings underscore its suitability for industrial applications while ensuring minimal environmental disruption.

In conclusion, 4-(5-bromothiophen-2-yl)morpholine is a multifaceted compound with promising prospects across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a significant role in shaping future innovations.